Cas no 4379-03-7 (3,3,5-trimethyl-1,2-oxathiolane 2,2-dioxide)

• Product Name: 3,3,5-trimethyl-1,2-oxathiolane 2,2-dioxide
• CAS No: 4379-03-7
• MF: C₆H₁₂O₃S
• MW: 164.222681045532
• CID: 929182
• PubChem ID: 229583
• Update Time: 2025-04-19

3,3,5-trimethyl-1,2-oxathiolane 2,2-dioxide Chemical and Physical Properties

Names and Identifiers

• 3,3,5-trimethyl-1,2-oxathiolane 2,2-dioxide
• AR-1E8427; CTK4I7736; NSC23362; NCIOpen2_000961; NSC82166; 3,3,5-Trimethyl-[1,2]oxathiolan-2,2-dioxid; 3,3,5-trimethyl-[1,2]oxathiolane-2,2-dioxide; AC1Q6YUS; 3,3,5-Trimethyl-1,2-oxathiolane 2,2-dioxide; AC1L5HMG;
• NSC82166
• NSC 82166
• 4379-03-7
• NSC-23362
• 3,3,5-trimethyloxathiolane 2,2-dioxide
• NSC-82166
• NCIOpen2_000961
• NSC23362
• SCHEMBL4417245
• NSC-101355
• NSC101355

• Inchi： 1S/C6H12O3S/c1-5-4-6(2,3)10(7,8)9-5/h5H,4H2,1-3H3
• InChI Key： CWWSIJWEKCSVRO-UHFFFAOYSA-N
• SMILES： S1(C(C)(C)CC(C)O1)(=O)=O

Computed Properties

• Exact Mass: 164.05076
• Monoisotopic Mass: 164.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 43.37
• LogP: 1.98440